Cas no 31021-02-0 (Cyclohexanone,2-(phenylmethylene)-, (2Z)-)

• Product Name: Cyclohexanone,2-(phenylmethylene)-, (2Z)-
• CAS No: 31021-02-0
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 321143
• PubChem ID: 5383302
• Update Time: 2025-04-19

Cyclohexanone,2-(phenylmethylene)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-(phenylmethylene)-, (2Z)-
• (2Z)-2-benzylidenecyclohexan-1-one
• (E)-2-benzylidene cyclohexanone
• 2-(Phenylmethylene)cyclohexan-1-one
• 2-[1-phenyl-(E)-methylidene]-1-cyclohexanone
• 2-BENZALCYCLOHEXANONE
• 2-BENZYLIDEN-CYCLOHEXANONE
• 2-benzylidene-1-cyclohexanone
• 2-benzylidenecyclohexan-1-one
• 2-BENZYLIDENYLCYCLOHEXANONE
• 2-phenylmethylenecyclohexanone
• Benzylidencyclohexanone
• E-2-benzylidenecyclohexanone
• (2Z)-2-benzylidenecyclohexanone
• 2-[1-Phenyl-meth-(Z)-ylidene]-cyclohexanone
• 31021-02-0
• NSC-163429
• Cyclohexanone, 2-(phenylmethylene)-
• 5682-83-7
• SCHEMBL979654
• NSC163429
• 2-Benzylidenecyclohexanone
• AKOS005207161
• NSC145677
• NSC 145677
• Cyclohexanone, 2-benzylidene-
• EINECS 227-144-9
• NSC-145677

• Inchi： 1S/C13H14O/c14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2/b12-10-
• InChI Key： VCDPHYIZVFJQCD-BENRWUELSA-N
• SMILES： O=C1/C(=C\C2C=CC=CC=2)/CCCC1

Computed Properties

• Exact Mass: 186.10452
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07